Cas no 17822-36-5 (1,3,5-Pentanetrione, 1-phenyl-5-(2-pyridinyl)-)

• Product Name: 1,3,5-Pentanetrione, 1-phenyl-5-(2-pyridinyl)-
• CAS No: 17822-36-5
• MF: C₁₆H₁₃NO₃
• MW: 267.279324293137
• CID: 1366598
• Update Time: 2024-08-16

1,3,5-Pentanetrione, 1-phenyl-5-(2-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Pentanetrione, 1-phenyl-5-(2-pyridinyl)-

• Inchi： 1S/C16H13NO3/c18-13(10-15(19)12-6-2-1-3-7-12)11-16(20)14-8-4-5-9-17-14/h1-9H,10-11H2
• InChI Key： ASRINSIFAZGVOD-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC=C1)(=O)CC(=O)CC(C1=NC=CC=C1)=O

Computed Properties

• Exact Mass: 267.08959

Experimental Properties

• Density: 1.213±0.06 g/cm3(Predicted)
• Boiling Point: 432.3±25.0 °C(Predicted)
• PSA: 64.1
• pka: 7.60±0.46(Predicted)